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Compound of Interest

Compound Name: 1,10-Dichlorodecane

Cat. No.: B1670031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,10-Dichlorodecane (CAS No. 2162-98-3) is a difunctional alkyl halide that serves as a

versatile intermediate in organic synthesis.[1] Its linear ten-carbon chain is terminated by two

chlorine atoms, making it a valuable building block for the synthesis of pharmaceuticals,

agrochemicals, and polymers.[1][2] This technical guide provides a detailed overview of the

core physicochemical properties of 1,10-Dichlorodecane, presented in a format tailored for

scientific and research applications.

Chemical Identity and Structure
Chemical Name: 1,10-Dichlorodecane[3]

Synonyms: Decamethylene dichloride[2][3]

Molecular Formula: C₁₀H₂₀Cl₂[1][4]

Molecular Weight: 211.17 g/mol [1][5]

CAS Number: 2162-98-3[1]
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EINECS Number: 218-489-6[2]

Physicochemical Properties
The key physicochemical properties of 1,10-Dichlorodecane are summarized in the table

below for easy reference and comparison. These properties are critical for designing synthetic

routes, understanding its behavior in different environments, and ensuring safe handling and

storage.
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Property Value Units Reference(s)

Physical State Liquid - [2][6]

Appearance
Clear, colorless to

pale yellow liquid
- [2][6]

Odor
Mild, chlorinated

hydrocarbon-like
- [2]

Melting Point 15.6 °C [1][4][5][7][8]

Boiling Point 275 @ 760 mmHg °C [1][4][7]

167 - 168 @ 28

mmHg
°C [5][8]

102 @ 1 mmHg °C

Density 0.999 g/mL at 25°C [4][5][8]

0.996 g/cm³ [6][7]

Solubility in Water
Sparingly soluble

(0.77 g/L)
g/L [2][6]

Solubility in Organic

Solvents

Miscible with ethanol,

ether, and chloroform
- [2]

Soluble in DMSO - [9]

Slightly soluble in

Chloroform, Methanol
- [3][10][11]

Vapor Pressure 1.3 @ 98°C hPa [4][6]

0.00515 @ 25°C mmHg [7]

1.59 - 2.37 @ 20-

25°C
Pa [3][10][11]

Vapor Density 7.28 - [4][6]

Refractive Index

(n20/D)
1.4605 - [5]
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1.46 - 1.462 - [3][7][10][11]

Flash Point 113 °C [4][5][9][12]

146 °C [1][7][10]

Autoignition

Temperature
220 °C [4][6]

Viscosity 4.72 mPa·s at 20°C [4][6]

LogP (Octanol/Water

Partition Coefficient)
5.6 - [4][12]

4.585 - [13]

4.51 at 20°C - [3][11]

Experimental Protocols
Detailed experimental methodologies for the determination of the physicochemical properties

listed above are not explicitly provided in the cited literature. These values are typically

determined using standardized methods such as those outlined by the OECD Guidelines for

the Testing of Chemicals or other internationally recognized protocols. For instance:

Melting and Boiling Point: Determined using differential scanning calorimetry (DSC) or a

capillary melting point apparatus for the melting point, and distillation under controlled

pressure for the boiling point.

Density: Measured using a pycnometer or a digital density meter.

Solubility: Assessed using the flask method or column elution method for water solubility, and

visual inspection for solubility in organic solvents.

Vapor Pressure: Determined by methods such as the static method, dynamic method, or

effusion method.

Flash Point: Measured using a closed-cup or open-cup apparatus.
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For precise and reproducible results, it is imperative to consult and adhere to specific, validated

experimental protocols.

Synthesis of 1,10-Dichlorodecane
A common laboratory-scale synthesis of 1,10-Dichlorodecane involves the chlorination of

1,10-decanediol using thionyl chloride.[2][7]

Synthesis Workflow of 1,10-Dichlorodecane

1,10-Decanediol
(Starting Material)

Reaction Vessel

Add

Thionyl Chloride (SOCl₂)
(Chlorinating Agent)

Add

Chlorination Reaction

Heating & Stirring

Crude 1,10-Dichlorodecane
+ Byproducts (SO₂, HCl)

Purification
(e.g., Distillation)

Pure 1,10-Dichlorodecane

Click to download full resolution via product page
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Caption: Synthesis of 1,10-Dichlorodecane from 1,10-Decanediol.

Reactivity and Applications
1,10-Dichlorodecane's bifunctional nature, with reactive chlorine atoms at both ends of the

alkyl chain, makes it a valuable synthon.[1] It readily undergoes nucleophilic substitution

reactions, allowing for the introduction of various functional groups. This reactivity is harnessed

in:

Pharmaceutical Synthesis: As a linker to connect different molecular fragments or to

introduce lipophilic chains to improve the pharmacokinetic properties of active

pharmaceutical ingredients (APIs).[1]

Polymer Chemistry: As a cross-linking agent or monomer in the synthesis of various

polymers.[2][7]

Agrochemical Production: As an intermediate in the synthesis of certain pesticides and

herbicides.[1]

Safety and Handling
1,10-Dichlorodecane is classified as an irritant, causing skin and serious eye irritation.[4][14] It

may also cause respiratory irritation.[4] Therefore, appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this

chemical.[4] Work should be conducted in a well-ventilated area or a fume hood.[4] For detailed

safety information, consult the Safety Data Sheet (SDS).[4]

Conclusion
This technical guide has summarized the essential physicochemical properties of 1,10-
Dichlorodecane, providing a valuable resource for researchers and professionals in drug

development and chemical synthesis. The data presented, including a comprehensive table of

properties and a synthesis workflow diagram, facilitates a deeper understanding of this

important chemical intermediate. Adherence to appropriate safety protocols is crucial when

working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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